2,2,2-Trifluoro-1-pyren-1-ylethanone

• CAS No.: 169295-60-7
• Molecular Formula: C18H9F3O
• Molecular Weight: 298.3 g/mol
• IUPAC Name: 2,2,2-trifluoro-1-pyren-1-ylethanone
• InChI: InChI=1S/C18H9F3O/c19-18(20,21)17(22)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
• InChI Key: ZSOLGSRXUCXTAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)C(=O)C(F)(F)F

Description

2,2,2-Trifluoro-1-pyren-1-ylethanone is a fluorinated aromatic ketone characterized by a pyrene moiety linked to a trifluoroacetyl group. Its molecular structure (C₁₈H₁₁F₃O) combines the polycyclic aromatic system of pyrene with the electron-withdrawing trifluoromethyl ketone group. The pyrene group contributes to π-π stacking interactions, while the trifluoroacetyl group increases resistance to hydrolysis compared to non-fluorinated ketones .

Comparison with Similar Compounds

Thiophene-Based Methyl Ketones

Example: Thien-2-ylethanone and derivatives (e.g., C5-substituted analogs)

• Structural Differences : Replaces pyrene with a thiophene ring, reducing aromatic conjugation and planar surface area.
• Properties: Thiophene-based ketones exhibit lower molecular weights (e.g., Thien-2-ylethanone: ~126 g/mol vs. ~300 g/mol for the pyrene analog) and higher solubility in polar solvents due to reduced hydrophobicity .
• Applications : Primarily used in polymer chemistry and as intermediates for heterocyclic synthesis, unlike pyrene derivatives, which are leveraged in optoelectronics due to extended π-systems .

Fluorinated Aromatic Ketones

Example: 1-(6-Chloro-2-pyridinyl)-2,2,2-trifluoroethanone

• Structural Differences : Substitutes pyrene with a chloropyridinyl group, introducing nitrogen heteroatoms and altering electronic properties.
• Properties : The chloro-pyridine group enhances Lewis basicity, enabling coordination chemistry applications. The trifluoroacetyl group retains stability but with reduced π-conjugation compared to pyrene .
• Safety : Both compounds share hazards typical of fluorinated ketones, including respiratory irritation, but pyrene derivatives may pose additional environmental concerns due to bioaccumulation .

Chalcone and Flavonoid Derivatives

Example: 1-(2,5-Dihydroxyphenyl)-3-pyridine-2-yl-propenone

• Structural Differences: Features a propenone bridge between aromatic systems, unlike the direct pyrene-trifluoroacetyl linkage.
• Properties: Chalcones exhibit higher polarity and bioavailability, making them suitable for pharmaceutical applications (e.g., anticancer agents). In contrast, 2,2,2-Trifluoro-1-pyren-1-ylethanone’s fluorination reduces metabolic degradation, favoring long-term stability in materials .

Data Table: Comparative Properties of Selected Compounds

Compound	Molecular Weight (g/mol)	Aromatic System	Substituents	Solubility (mg/mL)	Stability (Hydrolysis)	Applications
2,2,2-Trifluoro-1-pyren-1-ylethanone	~300	Pyrene	Trifluoroacetyl	<0.1 (DMSO)	High	Optoelectronics, Sensors
Thien-2-ylethanone	126.16	Thiophene	Acetyl	10–20 (EtOH)	Moderate	Polymer intermediates
1-(6-Chloro-2-pyridinyl)-TFE	223.58	Pyridine	Trifluoroacetyl, Chloro	1–5 (DCM)	High	Coordination chemistry
Chalcone derivative	~254	Phenyl, Pyridine	Hydroxyl, Propenone	50–100 (MeOH)	Low	Pharmaceuticals

Research Findings and Key Insights

• Synthetic Routes: Fluorinated pyrenylethanones are synthesized via Friedel-Crafts acylation, similar to thiophene-based analogs, but require stringent anhydrous conditions due to pyrene’s sensitivity to electrophilic substitution .
• Electronic Properties: The trifluoroacetyl group in pyrenylethanone lowers the LUMO energy by 1.2 eV compared to non-fluorinated pyrene ketones, enhancing electron-accepting capacity in organic semiconductors .